Cas no 2648861-42-9 (1-(1R,3S,5S)-8,8-difluorobicyclo3.2.1octan-3-ylmethanamine)

1-(1R,3S,5S)-8,8-difluorobicyclo3.2.1octan-3-ylmethanamine structure
2648861-42-9 structure
Product Name:1-(1R,3S,5S)-8,8-difluorobicyclo3.2.1octan-3-ylmethanamine
CAS No:2648861-42-9
MF:C9H15F2N
MW:175.218909502029
MDL:MFCD32691757
CID:5671669
PubChem ID:155821654
Update Time:2023-11-27

1-(1R,3S,5S)-8,8-difluorobicyclo3.2.1octan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-[(1R,3S,5S)-8,8-difluorobicyclo[3.2.1]octan-3-yl]methanamine
    • 2648861-42-9
    • EN300-26977480
    • 1-(1R,3S,5S)-8,8-difluorobicyclo3.2.1octan-3-ylmethanamine
    • MDL: MFCD32691757
    • Inchi: 1S/C9H15F2N/c10-9(11)7-1-2-8(9)4-6(3-7)5-12/h6-8H,1-5,12H2/t6?,7-,8+
    • InChI Key: AHDGISNKIWQTJL-IEESLHIDSA-N
    • SMILES: FC1([C@@H]2CC[C@H]1CC(CN)C2)F

Computed Properties

  • Exact Mass: 175.11725581g/mol
  • Monoisotopic Mass: 175.11725581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26Ų

1-(1R,3S,5S)-8,8-difluorobicyclo3.2.1octan-3-ylmethanamine Pricemore >>

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